Cas no 17378-36-8 (Potassium heptadecanoate)

• Product Name: Potassium heptadecanoate
• CAS No: 17378-36-8
• MF: C₁₇H₃₃KO₂
• MW: 308.541026830673
• MDL: MFCD28010235
• CID: 122307
• PubChem ID: 23668524
• Update Time: 2025-06-25

Potassium heptadecanoate Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,potassium salt (1:1)
• Potassium heptadecanoate
• Heptadecanoic acid, potassium salt
• Potassium Heptadecan
• Heptadecanoic acid potassium salt
• Heptadecanoic acid, potassium salt (1:1)
• AK160914
• potassiumn-heptadecanoate
• Heptadecanoic acid,potassium salt
• s10579
• AKOS024257972
• DTXSID30884971
• CS-0152215
• 17378-36-8
• SCHEMBL1142417
• Potassiumheptadecanoate
• MFCD28010235
• EINECS 241-416-4
• C17H33KO2
• AS-64371
• potassium;heptadecanoate
• POTASSIUM MARGARATE
• PLNPAJUNRPFSDU-UHFFFAOYSA-M
• DB-173226
• DTXCID501024387

• MDL： MFCD28010235
• Inchi： 1S/C17H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19;/h2-16H2,1H3,(H,18,19);/q;+1/p-1
• InChI Key： PLNPAJUNRPFSDU-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 308.21189
• Monoisotopic Mass: 308.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Density: 0.89
• Boiling Point: 298.5°C at 760 mmHg
• Flash Point: 158.4°C
• PSA: 40.13

Potassium heptadecanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD289456)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Potassium heptadecanoate

Research Briefing on Potassium Heptadecanoate (CAS: 17378-36-8): Recent Advances and Applications in Chemical Biology and Medicine

Potassium heptadecanoate (CAS: 17378-36-8), a saturated fatty acid salt, has garnered increasing attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role in drug formulation, antimicrobial activity, and as a biochemical tool. This briefing synthesizes the latest findings on this compound, highlighting key developments since 2022.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated potassium heptadecanoate's efficacy as a stabilizing agent in liposomal drug delivery systems. Researchers found that incorporation of this compound at 5-10% molar ratio significantly improved the shelf-life of temperature-sensitive anticancer formulations. The mechanism appears related to its ability to maintain membrane fluidity while reducing oxidative degradation (DOI: 10.1021/acs.jmedchem.3c00518).

In microbiology applications, a team from the University of Cambridge reported in Antimicrobial Agents and Chemotherapy (2024) that potassium heptadecanoate exhibits synergistic effects with conventional antibiotics against multidrug-resistant Staphylococcus aureus. The compound disrupts bacterial membrane integrity by intercalating into phospholipid bilayers, as confirmed by atomic force microscopy studies (DOI: 10.1128/AAC.01943-23).

Analytical chemistry advancements have enabled more precise characterization of potassium heptadecanoate. A recent Analytical Chemistry paper (2023) detailed a novel LC-MS/MS method capable of detecting this compound at concentrations as low as 0.1 ng/mL in biological matrices, facilitating pharmacokinetic studies (DOI: 10.1021/acs.analchem.3c02271).

Emerging applications in metabolic disease research were highlighted at the 2024 American Chemical Society meeting. Preliminary data suggest potassium heptadecanoate may modulate PPAR-γ activity, showing promise for diabetes management. However, further in vivo validation is required before clinical translation.

From a chemical synthesis perspective, recent patents (WO2023187641, 2023) describe improved manufacturing processes for potassium heptadecanoate that achieve >99.5% purity while reducing heavy metal contaminants below ICH Q3D limits. These advances address previous formulation challenges in pharmaceutical-grade production.

Current research gaps include comprehensive toxicological profiling and detailed structure-activity relationship studies. The compound's unusual 17-carbon chain length presents both opportunities and challenges for medicinal chemistry optimization that warrant further investigation.